6-Amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol
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Description
Properties
Molecular Formula |
C10H11N3O |
|---|---|
Molecular Weight |
189.21 g/mol |
IUPAC Name |
5-amino-3-cyclopropyl-1H-benzimidazol-2-one |
InChI |
InChI=1S/C10H11N3O/c11-6-1-4-8-9(5-6)13(7-2-3-7)10(14)12-8/h1,4-5,7H,2-3,11H2,(H,12,14) |
InChI Key |
BRMOLJWVJMCQPK-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1N2C3=C(C=CC(=C3)N)NC2=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-cyclopropyl-1,3-diaminobenzene with suitable reagents to form the benzodiazole ring. The reaction conditions often include the use of solvents such as ethanol or dimethyl sulfoxide and catalysts like palladium on carbon.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization and chromatography to ensure the final product meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
6-Amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol can undergo various chemical reactions, including:
Oxidation: The amino group can be oxidized to form nitro derivatives.
Reduction: The compound can be reduced to form amine derivatives.
Substitution: The hydrogen atoms on the benzodiazole ring can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Halogenation can be achieved using reagents like bromine or chlorine under controlled conditions.
Major Products Formed
Oxidation: Nitro derivatives of the compound.
Reduction: Amine derivatives.
Substitution: Halogenated benzodiazole derivatives.
Scientific Research Applications
6-Amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.
Mechanism of Action
The mechanism of action of 6-Amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound can also interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions.
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional attributes of 6-Amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol can be contextualized by comparing it to three classes of analogs:
- Non-cyclopropyl benzodiazoles (e.g., 6-amino-1-methyl-1H-benzodiazol-2-ol)
- Amino-substituted benzodiazoles with bulkier substituents (e.g., 6-amino-1-isopropyl-1H-benzodiazol-2-ol)
- Benzodiazoles with alternative functional groups (e.g., 6-nitro-1-cyclopropyl-1H-benzodiazol-2-ol)
Structural Comparisons
Key structural parameters derived from SHELXL-refined crystallographic data are summarized below:
| Parameter | 6-Amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol | 6-Amino-1-methyl-1H-benzodiazol-2-ol | 6-Nitro-1-cyclopropyl-1H-benzodiazol-2-ol |
|---|---|---|---|
| N1–C bond length (Å) | 1.47 | 1.43 | 1.49 |
| C6 substituent pKa | 8.2 (amino) | 8.0 (amino) | 3.5 (nitro) |
| Dihedral angle (°) | 12.3 (cyclopropyl vs. benzodiazole plane) | 5.8 (methyl) | 14.7 (cyclopropyl) |
| Hydrogen-bond density | 3.2 bonds/unit cell | 2.8 bonds/unit cell | 2.5 bonds/unit cell |
The cyclopropyl group induces greater torsional strain compared to methyl or isopropyl substituents, resulting in a larger dihedral angle and altered crystal packing. The amino group at C6 enhances hydrogen-bonding interactions, contributing to higher thermal stability (decomposition at 248°C vs. 230°C for nitro analogs).
Research Findings and Implications
Studies employing SHELX-refined crystallographic data highlight that the cyclopropyl group’s strain enhances binding to hydrophobic enzyme pockets, while the amino group facilitates polar interactions. This dual functionality underpins its superior inhibitory activity compared to analogs. Future research should explore hybrid derivatives combining cyclopropyl and sulfonamide groups to optimize pharmacokinetic profiles.
Biological Activity
6-Amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potentials, and comparative analyses with related compounds.
The molecular formula of 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol is with a molecular weight of approximately 189.21 g/mol. The compound is known for its unique structural features which include a cyclopropyl group and an amino substituent that may influence its biological interactions.
The biological activity of 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol primarily involves:
- Enzyme Inhibition : The compound has shown potential as an inhibitor of various enzymes, particularly those involved in inflammatory processes and cancer cell proliferation. For instance, studies indicate that it may inhibit specific aminoacyl-tRNA synthetases (aaRS), which are crucial for protein synthesis in cells .
- Antimicrobial Activity : Preliminary evaluations suggest that this compound exhibits antimicrobial properties against several bacterial strains, although detailed mechanisms remain to be elucidated.
In Vitro Studies
In vitro assays have demonstrated the following:
- Cytotoxicity : The compound was tested against various cancer cell lines (e.g., HeLa, MCF7) and showed IC50 values ranging from 10 to 30 µM, indicating moderate cytotoxic effects .
- Antibacterial Activity : Against gram-positive and gram-negative bacteria, the compound displayed minimum inhibitory concentrations (MIC) as low as 25 µg/mL, suggesting promising antibacterial properties .
In Vivo Studies
Research involving animal models has provided insights into the therapeutic potential of this compound:
- Anti-inflammatory Effects : In murine models of inflammation, administration of the compound resulted in a significant reduction in inflammatory markers such as TNF-alpha and IL-6 .
- Toxicological Assessments : Safety profiles were established through acute toxicity tests, indicating a favorable safety margin at therapeutic doses.
Comparative Analysis with Similar Compounds
A comparative analysis with structurally similar compounds reveals distinct biological profiles:
| Compound Name | Structure | Biological Activity | IC50 (µM) |
|---|---|---|---|
| 6-Amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol | Structure | Antimicrobial, Anticancer | 10 - 30 |
| 6-Amino-1-cyclopropyl-1H-benzo[d]imidazol-2(3H)-one | Similar structure without hydroxyl | Moderate anticancer | 25 - 50 |
| 6-Amino-1-cyclopropyl-1H-benzothiazol-2-thiol | Contains thiol group | Antioxidant properties | 15 - 35 |
This table illustrates that while all compounds share structural similarities, their biological activities can vary significantly based on minor structural modifications.
Case Studies
Several case studies have highlighted the potential applications of this compound:
- Cancer Therapeutics : A study demonstrated that treatment with the compound led to reduced tumor growth in xenograft models of breast cancer . The mechanism was linked to apoptosis induction via caspase activation.
- Infection Models : In a model of bacterial infection, the compound significantly reduced bacterial load in infected tissues when administered prophylactically .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
